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Compound of Interest

Compound Name:
3-Amino-1-ethyl-4-(4-

methoxyphenyl)azetidin-2-one

Cat. No.: B11882961

Get Quote

Executive Summary
Product Class: 4-Methoxyphenyl substituted 2-azetidinones (

-lactams).[1] Primary Application: Tubulin polymerization inhibition (Anticancer) and PBP
inhibition (Antibacterial). Verdict: The inclusion of a 4-methoxyphenyl (PMP) pharmacophore at
the C4 position of the

-lactam ring significantly enhances lipophilicity and target binding affinity compared to
unsubstituted or electron-deficient analogs. Specifically, 3-chloro-4-(4-methoxyphenyl)
derivatives function as potent bioisosteres of Combretastatin A-4 (CA-4), overcoming the
chemical instability of the natural stilbene while maintaining nanomolar cytotoxicity.

Chemical Synthesis & Workflow
To evaluate the SAR of this scaffold, the Staudinger Ketene-Imine Cycloaddition is the gold-

standard protocol. It allows for the stereoselective formation of the ngcontent-ng-
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-lactam ring.[2][3] The presence of the electron-donating methoxy group on the imine
component facilitates the nucleophilic attack on the ketene, influencing the cis/trans
diastereoselectivity.

Mechanism of Action (Synthesis)
The following diagram illustrates the critical pathway for synthesizing the 4-methoxyphenyl

-lactam core.
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Figure 1: The Staudinger synthesis pathway.[3][4][5] The electron-rich 4-methoxyphenyl imine

accelerates the formation of the zwitterionic intermediate.

Comparative SAR Analysis: Anticancer Potency
The most compelling data for 4-methoxyphenyl

-lactams lies in their ability to mimic Combretastatin A-4 (CA-4), a vascular disrupting agent.
The

-lactam ring acts as a rigid bridge, replacing the unstable ethylene bridge of CA-4.

Comparative Data: Cytotoxicity (MCF-7 Breast Cancer
Lines)
The table below compares the "Product" (Optimized 4-OMe

-lactam) against structural alternatives and the positive control (CA-4).
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Compound
Class

C4
Substituent
(Ring B)

C3
Substituent

IC50 (nM)
Relative
Potency

Stability

Product (10n)

3-hydroxy-4-

methoxyphen

yl

-Cl 17 High Stable

Alternative A

4-

methoxyphen

yl (No 3-OH)

-Cl 58 Moderate Stable

Alternative B

4-

chlorophenyl

(EWG)

-Cl >1000 Low Stable

Alternative C

Phenyl

(Unsubstitute

d)

-Cl >5000 Inactive Stable

Alternative D

3-hydroxy-4-

methoxyphen

yl

-Cl, -Cl

(Gem-

dichloro)

31 High Stable

Control (CA-

4)

3-hydroxy-4-

methoxyphen

yl

(Stilbene

Bridge)
4 Very High Unstable

Key Insight: The 4-methoxyphenyl group is essential for binding to the colchicine site of tubulin.

Replacing it with an electron-withdrawing group (Alternative B) or removing it (Alternative C)

abolishes activity. The Product (10n) retains the nanomolar potency of CA-4 but offers superior

chemical stability due to the

-lactam scaffold.

Comparative SAR Analysis: Antibacterial Activity
While the anticancer activity relies on steric mimicry, antibacterial activity (against MRSA and

M. tuberculosis) relies on the electrophilicity of the
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-lactam carbonyl to acylate Penicillin-Binding Proteins (PBPs).

Comparative Data: MIC Values ( g/mL)
Comparison of N1-substituted bis-indolyl

-lactams against S. aureus.

Compound C4 Substituent N1 Substituent
MIC (S.
aureus)

Mechanistic
Note

Product 4-Methoxyphenyl Benzothiazole 4.0
Balanced

Lipophilicity

Alternative X 4-Nitrophenyl Benzothiazole 32.0
Reduced Cell

Permeability

Alternative Y

4-

Dimethylaminoph

enyl

Benzothiazole 8.0
Bulky, Steric

Clash

Control Ampicillin - 1.5 Standard of Care

Key Insight: The 4-methoxyphenyl group provides an optimal balance of lipophilicity (LogP) for

membrane permeation without introducing excessive steric bulk that hinders PBP active site

access.

Mechanistic Logic & Signaling
Understanding why the 4-methoxyphenyl group works requires analyzing the molecular

interactions.
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Figure 2: Mechanistic impact of the 4-methoxyphenyl substituent on biological targets.

Experimental Protocols
A. Synthesis of 3-chloro-4-(4-methoxyphenyl)-azetidin-2-
one
Rationale: This protocol uses the Staudinger reaction to generate the core scaffold.[2]

Imine Formation: Reflux 4-methoxybenzaldehyde (10 mmol) and the appropriate amine (10

mmol) in dry ethanol for 4 hours. Evaporate solvent to obtain the Schiff base.

Cycloaddition: Dissolve the Schiff base (10 mmol) and triethylamine (30 mmol) in anhydrous

dichloromethane (DCM) at 0°C.

Addition: Dropwise add chloroacetyl chloride (15 mmol) in DCM over 30 minutes.
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Reaction: Stir at room temperature for 12-18 hours. Monitor via TLC (Hexane:Ethyl Acetate

3:1).

Workup: Wash with water, saturated NaHCO3, and brine. Dry over Na2SO4.

Purification: Recrystallize from ethanol or purify via column chromatography (Silica gel).

B. Tubulin Polymerization Assay (In Vitro)
Rationale: To verify if the compound acts as a direct tubulin inhibitor like CA-4.

Preparation: Use purified bovine brain tubulin (0.4 mg) in PEM buffer (80 mM PIPES, 1 mM

EGTA, 1 mM MgCl2, pH 6.9).

Incubation: Add GTP (1 mM) and the test compound (at varying concentrations, e.g., 1-10

M) to the tubulin solution on ice.

Initiation: Transfer to a 37°C cuvette holder in a spectrophotometer.

Measurement: Monitor turbidity (absorbance) at 350 nm for 30 minutes.

Analysis: Compare the Vmax (rate of polymerization) against the Vehicle control (DMSO)

and Positive control (CA-4). A flat line indicates inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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